Cas no 2172071-92-8 (2-{1-benzyl-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopiperidin-4-yl}acetic acid)

• Product Name: 2-{1-benzyl-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopiperidin-4-yl}acetic acid
• CAS No: 2172071-92-8
• MF: C₃₃H₃₃N₃O₅
• MW: 551.6322286129
• CID: 5793713
• PubChem ID: 165556182
• Update Time: 2025-10-29

2-{1-benzyl-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopiperidin-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-benzyl-4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]piperidin-4-yl}acetic acid
• EN300-1550923
• 2172071-92-8
• 2-{1-benzyl-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopiperidin-4-yl}acetic acid

• Inchi： 1S/C33H33N3O5/c37-30(35-33(21-31(38)39)16-19-36(20-17-33)22-24-9-2-1-3-10-24)15-8-18-34-32(40)41-23-29-27-13-6-4-11-25(27)26-12-5-7-14-28(26)29/h1-7,9-14,29H,16-23H2,(H,34,40)(H,35,37)(H,38,39)
• InChI Key： SRADDHKOSFOGCI-UHFFFAOYSA-N
• SMILES： OC(CC1(CCN(CC2C=CC=CC=2)CC1)NC(C#CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 551.24202116g/mol
• Monoisotopic Mass: 551.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 9
• Complexity: 965
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 108Ų

Additional information on 2-{1-benzyl-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopiperidin-4-yl}acetic acid

2-{1-benzyl-4-[4-(9H-fluoren-9-ylmethoxycarbonylamino)but-2-ynyl]piperidin-4-yl}acetic acid

The compound with CAS No 2172071-92-8, named as 2-{1-benzyl-4-[4-(9H-fluoren-9-ylmethoxycarbonylamino)but-2-ynyl]piperidin-4-yl}acetic acid, is a complex organic molecule with significant potential in the field of medicinal chemistry and drug delivery systems. This compound has garnered attention due to its unique structural features and promising applications in targeted therapy.

At its core, the molecule consists of a piperidine ring, a six-membered amine-containing structure, which serves as a versatile scaffold for various chemical modifications. The piperidine ring is substituted at the 4-position with a benzyl group, providing additional stability and enhancing the molecule's pharmacokinetic properties. The benzyl group, derived from toluene, is a common substituent in organic synthesis due to its ability to improve solubility and bioavailability.

The most intriguing aspect of this compound lies in its side chain: a 4-(9H-fluoren-9-ylmethoxycarbonylamino)but-2-yne group attached to the piperidine ring. This group is particularly significant because it incorporates a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis to protect amino groups during solid-phase synthesis. The presence of the Fmoc group suggests that this compound may be an intermediate in peptide or protein engineering applications.

The but-2-yne moiety introduces an alkyne functionality into the molecule, which can be exploited for click chemistry reactions such as copper-catalyzed azide–alkyne cycloaddition (CuAAC). This reactivity opens up possibilities for conjugating this compound with other molecules, such as targeting ligands or imaging agents, making it a valuable building block in the construction of multifunctional bioconjugates.

Recent studies have highlighted the potential of such compounds in targeted drug delivery systems. For instance, researchers have explored the use of alkyne-containing molecules in click chemistry-based drug delivery platforms, where they can be linked to targeting ligands or therapeutic agents. The combination of the piperidine ring's structural flexibility and the alkyne's reactivity makes this compound an attractive candidate for such applications.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The Fmoc protection of amino groups is a standard procedure in peptide synthesis, and the introduction of benzyl groups typically involves benzylation reactions using benzyl halides or benzylating agents under appropriate conditions. The alkyne functionality can be introduced via dehydrohalogenation or other methods depending on the starting materials.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). NMR spectroscopy would provide detailed information about the spatial arrangement of atoms within the molecule, while MS would confirm the molecular weight and structural integrity.

Despite its complexity, this compound exhibits good solubility in organic solvents due to its polar functional groups and hydrophobic regions. Its stability under physiological conditions makes it suitable for biological applications, including cell culture experiments and in vivo studies.

Recent advancements in medicinal chemistry have emphasized the importance of structure-based drug design and high-throughput screening (HTS) techniques. This compound could serve as a lead molecule for HTS campaigns aimed at identifying novel therapeutic agents with improved efficacy and reduced toxicity.

In conclusion, 2-{1-benzyl-4-[4-(9H-fluoren-9-ylmethoxycarbonylamino)but-2-yne] piperidin -4 - yl } acetic acid represents a sophisticated organic molecule with diverse applications in medicinal chemistry and drug delivery systems. Its unique combination of functional groups positions it as a valuable tool for researchers seeking to develop innovative therapeutic strategies.